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Compound of Interest

Compound Name: 3-Acetyl-2-oxazolidinone

Cat. No.: B031601

An In-depth Technical Guide to 3-Acetyl-2-
oxazolidinone

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Acetyl-2-oxazolidinone is a heterocyclic compound featuring an oxazolidinone ring with an
acetyl group attached to the nitrogen atom.[1] This small molecule is a crucial building block in
organic synthesis and plays a significant role in pharmaceutical development.[1] Its value lies in
its function as a versatile chiral auxiliary, enabling precise stereochemical control in a variety of
asymmetric reactions. This guide provides a comprehensive overview of the physical and
chemical properties of 3-Acetyl-2-oxazolidinone, detailed experimental protocols, and
visualizations of its synthetic applications.

Core Physical and Chemical Properties

The physical and chemical characteristics of 3-Acetyl-2-oxazolidinone are fundamental to its
handling, storage, and application in synthetic chemistry.

Table 1: Compound Identification

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b031601?utm_src=pdf-interest
https://www.benchchem.com/product/b031601?utm_src=pdf-body
https://www.benchchem.com/product/b031601?utm_src=pdf-body
https://www.benchchem.com/product/b031601?utm_src=pdf-body
https://www.vulcanchem.com/product/vc20802628
https://www.vulcanchem.com/product/vc20802628
https://www.benchchem.com/product/b031601?utm_src=pdf-body
https://www.benchchem.com/product/b031601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter

Value

IUPAC Name

3-acetyl-1,3-oxazolidin-2-one

CAS Registry Number

1432-43-5[1][2][3]

Molecular Formula

CsH7NO3[1][2][3]

Molecular Weight

129.11 g/mol [1][2]

Canonical SMILES

CC(=0)N1CCOC1=0[1][2]

InChl Key

COCHMAAUXSQMED-UHFFFAOYSA-N[2]

MDL Number

MFCD00068820[1][2]

Table 2: Physical Properties

Property

Value

Physical State

Solid[1]

Melting Point 69-71 °C[1][2]
Boiling Point 110-114 °C at 2 mmHg[1][2]
Density 1.3816 g/cm3 (estimated)[1]

Refractive Index

1.4220 (estimated)[1]

Solubility

Soluble in common organic solvents[1]

Vapor Pressure

0.00344 mmHg at 25°C[3]

Enthalpy of Vaporization

52.09 kJ/mol[3]

Table 3. Computational Data
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Parameter Value
XLogP3-AA -0.3[3]
Topological Polar Surface Area 46.6 A?[3]
Hydrogen Bond Acceptor Count 3[3]
Hydrogen Bond Donor Count 0[3]
Freely Rotating Bonds 0[3]

Experimental Protocols
Synthesis of 3-Acetyl-2-oxazolidinone

A common method for the preparation of 3-Acetyl-2-oxazolidinone is the N-acylation of 2-
oxazolidinone.[4]

Materials:

2-Oxazolidinone

Acetic anhydride[5]

Sodium acetate (catalytic amount)[5]

Toluene

Diethyl ether
Procedure:

o 2-oxazolidinone is reacted with acetic anhydride in the presence of a catalytic amount of
sodium acetate.[5]

e The reaction mixture is then worked up.

o Crystals of 3-Acetyl-2-oxazolidinone can be obtained by adding diethyl ether to the toluene
product extract, followed by cooling.[5]
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A milder alternative for the acylation step involves the use of 4-dimethylaminopyridine (DMAP)
as an acyl transfer catalyst, which allows the reaction to proceed at room temperature without
the need for a strong base.[4]

Use as a Chiral Auxiliary in Asymmetric Aldol Reactions

3-Acetyl-2-oxazolidinone is a foundational chiral auxiliary used to achieve high
diastereoselectivity in reactions like the Evans aldol reaction.[4] The process involves the
formation of a (Z)-enolate that reacts with an electrophile.[4]

General Protocol Outline:

e Enolate Formation: The N-acyl group of a derivative of 3-acetyl-2-oxazolidinone is
deprotonated with a suitable base (e.g., lithium diisopropylamide - LDA) to form a (2)-
enolate.

« Aldol Addition: The enolate is then reacted with an aldehyde at low temperature (e.g., -78
°C). The chiral auxiliary directs the approach of the aldehyde from the less sterically hindered
face, leading to a diastereoselective aldol addition.

» Work-up and Purification: The reaction is quenched, and the product is purified using
standard techniques such as column chromatography.

» Auxiliary Cleavage: The chiral auxiliary is subsequently cleaved from the aldol product to
yield the enantiomerically enriched [3-hydroxy ketone or other desired derivatives.

Visualizations
Synthetic Workflow

The following diagram illustrates a general workflow for the synthesis and application of 3-
Acetyl-2-oxazolidinone.
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Caption: General workflow for the synthesis and application of 3-Acetyl-2-oxazolidinone.

Asymmetric Aldol Reaction Pathway

This diagram illustrates the key steps in an asymmetric aldol reaction using an N-
acyloxazolidinone chiral auxiliary.
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Caption: Key steps in an asymmetric aldol reaction using an N-acyloxazolidinone.

Applications Overview

The following diagram provides a logical overview of the primary applications of 3-Acetyl-2-
oxazolidinone in organic synthesis.
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Applications of 3-Acetyl-2-oxazolidinone
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Caption: Overview of the main applications of 3-Acetyl-2-oxazolidinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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